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Compound of Interest

Compound Name: 1-Bromo-4-methyl-3-penten-2-one

Cat. No.: B12972301

Get Quote

Executive Summary & Scientific Context

1-Bromo-4-methyl-3-penten-2-one (also known as

-bromomesityl oxide) is a highly reactive electrophilic building block used primarily in the
synthesis of heterocyclic compounds such as thiazoles and in the derivatization of bioactive
molecules.[1] Its structure features a conjugated enone system and a reactive

-bromoketone moiety, making it a "dual-threat" electrophile (Michael acceptor and alkylating
agent).

This dual reactivity presents specific analytical challenges:

e Thermal Instability: The compound is prone to dehydrobromination or polymerization upon
heating, complicating Gas Chromatography (GC) analysis.

* Regioisomerism: During synthesis (typically bromination of mesityl oxide), competing
reactions can yield the
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-bromo isomer (5-bromo-4-methyl-3-penten-2-one) or the dibromide adduct (3,4-dibromo-4-
methylpentan-2-one).

» Safety Profile: It is a potent lachrymator and skin irritant, requiring specific handling protocols
during sampling.

This guide provides a validated analytical workflow to confirm the identity, purity, and stability of
1-Bromo-4-methyl-3-penten-2-one, prioritizing non-destructive techniques (NMR, HPLC) over
thermal methods.

Physicochemical Properties & Safety Profile

Property Value /| Description Note

Formula

Distinctive Br isotopic pattern

Molecular Weight 177.04 g/mol
(1:[211)
o Darkens upon storage
Appearance Pale yellow to orange liquid -
(decomposition)
N ) Do not distill at atm. pressure
Boiling Point ~85-95 °C @ 15 mmHg (est.) o
(decomposition risk)
Solubility Soluble in DCM, EtOAc, MeOH  Hydrolyzes slowly in water
o ) ) Reacts with nucleophiles
Reactivity High (Alkylating agent) ] ]
(amines, thiols)
) Use full fume hood & double
Hazards Lachrymator, Corrosive

gloves

Analytical Strategy Workflow

The following decision tree outlines the logical flow for characterizing the material,
distinguishing it from common impurities (starting material mesityl oxide and dibrominated
byproducts).
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Figure 1: Analytical workflow prioritizing structural confirmation via NMR before quantitative
purity assessment.

Detailed Protocols
Protocol A: Structural Confirmation via Nuclear
Magnetic Resonance (NMR)
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NMR is the only technique capable of unambiguously distinguishing the target

-bromo compound from the
-bromo isomer or the dibromo-adduct.

Sample Preparation:

e Dissolve ~10-15 mg of sample in 0.6 mL

e Critical: Use acid-free

(filtered through basic alumina) if the sample is stored for >1 hour, as acid traces catalyze
decomposition.

Expected

NMR Data (400 MHz,

):
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Chemical Shift
. ( L . Structural
Moiety Multiplicity Integration .
Insight
)
Diagnostic Peak.
3.95-4.15 ppm Singlet 2H Shifted downfield
by Br and C=0.
Vinylic proton.
Coupling to
6.05 — 6.20 ppm Septet/Multi 1H allylic methyls (
).
Doublet ( Allylic methyl
A) 2.15-2.20 ppm 3H (cisftrans to
) carbonyl).
Doublet (
(®) 1.90 — 2.00 ppm 3H Allylic methyl.

)

Interpretation Logic:

o Target vs. Mesityl Oxide: Mesityl oxide has a methyl singlet at

2.1 ppm (acetyl group). The target replaces this with a
singlet at
~4.0 ppm.

» Target vs. Dibromide: If the alkene signal at 6.1 ppm is missing and replaced by upstream
multiplets (3.0-4.5 ppm), the double bond has reacted (bromine addition).

e Targetvs.

-Bromo Isomer: The

-bromo isomer would show a
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signal coupled to the alkene, and only one allylic methyl signal.

Protocol B: Purity Assessment via HPLC-UV

Gas Chromatography is risky due to thermal instability. Reverse-Phase HPLC is the standard
for purity quantification.

Instrument Parameters:
e Column: C18 (e.g., Agilent Zorbax Eclipse Plus),

mm, 3.5

» Mobile Phase A: Water + 0.1% Formic Acid.

» Mobile Phase B: Acetonitrile (MeCN) + 0.1% Formic Acid.

e Flow Rate: 1.0 mL/min.

o Detection: UV at 254 nm (Strong absorption due to conjugated enone).
o Temperature: 25°C (Do not heat column).

Gradient Method:

Time (min) % B (MeCN) Description
0.0 10% Equilibration
10.0 90% Linear Gradient
12.0 90% Wash

| 12.1 | 10% | Re-equilibration |
Data Analysis:

» Mesityl Oxide (Starting Material): Elutes earlier (more polar).
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e Target (1-Bromo...): Elutes in the middle of the gradient.
e Dibromides/Polybromides: Elute later (more lipophilic).
 Integration: Integrate all peaks >0.1% area. Purity = (Area of Target / Total Area)

100.

Protocol C: Mass Spectrometry (GC-MS or LC-MS)

Used to confirm molecular weight and halogen content.
Method: EI-MS (70 eV) via GC or ESI-MS via LC.
e Parent lon: Look for the molecular ion cluster.

o m/z176 (

)

o m/z 178 (

)

o Intensity Ratio: 1:1 (Characteristic of mono-brominated compounds).
e Fragmentation (EI):
o m/z 97:

. Loss of bromine atom.[3] This corresponds to the mesityl oxide cation (

).

o m/z 82:

. Loss of the bromomethyl group.

Handling, Stability, and Storage

Warning: This compound is a severe lachrymator.
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o Decomposition Pathways:
o Photolysis: The C-Br bond is light-sensitive. Exposure turns the liquid dark brown/black.
o Polymerization: Acidic impurities (HBr) generated by hydrolysis catalyze polymerization.
« Stabilization:
o Store over activated 4A Molecular Sieves or Silver Wool (scavenges free halides).
o Add a radical inhibitor (e.g., BHT) if storing for long periods.
» Storage Conditions:
o Temperature: -20°C.
o Atmosphere: Argon or Nitrogen headspace.
o Container: Amber glass vial with Teflon-lined cap.
References
e Synthesis and Reactivity of

-Haloketones:

o Gaudry, M., & Marquet, A. (1970). Stereochemistry of the bromination of ketones.
Tetrahedron.

o Reid, E. B., & Jelinek, A. (1950). The Bromination of Mesityl Oxide. Journal of the
American Chemical Society. (Classic reference for regio-selectivity issues).

o Safety Data & Properties

o PubChem Compound Summary for 1-Bromo-4-methylpent-3-en-2-one. National Library of
Medicine. [Link]

e Analytical Methods (HPLC/Enones)
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o Separation of alpha-Bromoketones on Newcrom R1 HPLC column. SIELC Technologies
Application Note. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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